Formamide, N-[2-[3-methoxy-4-(2-propynyloxy)phenyl]ethyl]-

• CAS RN: 374728-19-5
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: N-[2-(3-methoxy-4-prop-2-ynoxyphenyl)ethyl]formamide
• InChI: InChI=1S/C13H15NO3/c1-3-8-17-12-5-4-11(6-7-14-10-15)9-13(12)16-2/h1,4-5,9-10H,6-8H2,2H3,(H,14,15)
• InChI Key: RGJPLNVAOFLJGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CCNC=O)OCC#C

Description

Formamide, N-[2-[3-methoxy-4-(2-propynyloxy)phenyl]ethyl]- is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium methoxide (32 ml of a 5.4 M solution in methanol, 0.17 mol) is added to a solution of N-[2-(4-hydroxy-3-methoxy-phenyl)-ethyl]-formamide (32 g, 0.16 mol) in methanol (400 ml). Propargyl bromide (20 g, 0.17 mol) is added and the mixture is refluxed for 4 hours. After evaporation the residue is taken up in ethyl acetate (400 ml) and washed with water (2×200 ml). The organic layer is dried over magnesium sulfate and evaporated. The residue is submitted to flash-chromatography to give the N-[2-(3-methoxy-4-prop-2-ynyloxy-phenyl)-ethyl]-formamide.